1-(2-Phenoxy-ethyl)-1H-indole-4-carboxylic acid

• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol
• IUPAC Name: 1-(2-phenoxyethyl)indole-4-carboxylic acid
• InChI: InChI=1S/C17H15NO3/c19-17(20)15-7-4-8-16-14(15)9-10-18(16)11-12-21-13-5-2-1-3-6-13/h1-10H,11-12H2,(H,19,20)
• InChI Key: UVHZWRXQYFRWGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCN2C=CC3=C(C=CC=C32)C(=O)O

Description

1-(2-Phenoxy-ethyl)-1H-indole-4-carboxylic acid is a useful research compound. Its molecular formula is C17H15NO3 and its molecular weight is 281.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2-Phenoxy-ethyl)-1H-indole-4-carboxylic acid methyl ester (185 mg, 0.626 mmol) is suspended in a mixture of MeOH (3 ml) and 2 M NaOH (2 ml). The suspension is stirred at room temperature for 2 hours, THF (1 ml) is added and the reaction is heated at 60° C. for 1 hour. The reaction is allowed to cool to room temperature and diluted with sat. NH4Cl solution (10 ml), extracted with EtOAc (10 ml×3), dried over MgSO4, and concentrated in vacuo to give the title compound; [M+H]+ 282